3,4-Dihydro-2h-1,4-benzoxazine-6-carboxamide

• IUPAC Name: 3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide
• InChI: InChI=1S/C9H10N2O2/c10-9(12)6-1-2-8-7(5-6)11-3-4-13-8/h1-2,5,11H,3-4H2,(H2,10,12)
• InChI Key: LUSXLYWRQUZUQJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(N1)C=C(C=C2)C(=O)N
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol

Description

3,4-Dihydro-2H-1,4-benzoxazine-6-carboxamide (CAS 1388028-74-7) is a chemical building block based on the privileged 1,4-benzoxazine scaffold, a structure of significant interest in medicinal chemistry and drug discovery . This high-purity compound is characterized by its molecular formula (C 9 H 10 N 2 O 2 ) and a molecular weight of 178.19 g/mol . The 1,4-benzoxazine core is recognized for its diverse biological activities, serving as a key skeleton for the design of novel pharmacologically active compounds . Research into analogous 1,4-benzoxazine derivatives has revealed their potential in developing agents for cardiovascular disorders, as antithrombotic compounds with dual inhibitory activity, and as anti-proliferative agents in oncology research . The carboxamide functional group at the 6-position makes this specific derivative a versatile intermediate for further synthetic modification, enabling researchers to explore structure-activity relationships and create targeted libraries for biological screening. This product is intended For Research Use Only. It is not intended for human diagnostic or therapeutic use, or for any veterinary applications.

Preparation Methods

Benzoxazine Ring Formation via Phenolic and Amine Precursors

Methodology:

• Reaction of phenolic compounds with amines and formaldehyde derivatives:
  A common approach involves reacting phenols with primary amines and formaldehyde or paraformaldehyde under controlled conditions to form benzoxazine monomers. This process is often performed in solventless systems or in inert solvents like toluene or dichloromethane.

• Process Details:

  • Mixing phenol derivatives with amines such as 1,4-diaminobutane.
  • Addition of formaldehyde or paraformaldehyde.
  • Heating to temperatures between 100°C and 120°C to facilitate ring closure.
  • Purification via crystallization or solvent washing.

Functionalization at the 6-Position: Carboxamide Formation

Introduction of the Carboxamide Group

Methodology:

• Amidation of 6-position:
  The benzoxazine core bearing reactive functional groups is subjected to amidation reactions, often involving acyl chlorides or isocyanates, to introduce the carboxamide at the 6-position.

• Reaction Conditions:

  • Activation of carboxylic acids with coupling agents like HATU or EDC.
  • Reaction in polar aprotic solvents such as DMF or DMSO.
  • Use of bases like DIPEA or triethylamine to facilitate amidation.

Specific Synthetic Routes for 3,4-Dihydro-2h-1,4-benzoxazine-6-carboxamide

Route via Precursor 6-Amino-2H-benzo[b]oxazin-3(4H)-one

• Step 1: React 6-amino-2H-benzo[b]oxazin-3(4H)-one with 3-ethynylbenzoic acid using HATU and DIPEA in DMF to form an acylated intermediate.

• Step 2: Subsequent azide coupling introduces various substituents, yielding a series of derivatives, including the target compound.

• Step 3: Final cyclization and reduction steps furnish the 3,4-dihydro-2h-1,4-benzoxazine-6-carboxamide.

Reaction Conditions:

• Reactions are typically performed at room temperature to reflux, with purification via chromatography.

Route via Reduction and Cyclization of Nitro-Substituted Precursors

• Step 1: Synthesis of nitro-substituted benzoxazines via Williamson ether synthesis.

• Step 2: Catalytic hydrogenation reduces nitro groups to amines.

• Step 3: Intramolecular cyclization under heating yields the benzoxazine core with a free amino group at the 6-position.

• Step 4: Amidation with appropriate acyl chlorides or carboxylic acids introduces the carboxamide group.

Data Table Summarizing Preparation Methods

Method	Starting Materials	Key Reactions	Reaction Conditions	Yield Range	Remarks
Solventless extruder process	Phenol, diamines, formaldehyde	Condensation and polymerization	100-120°C, solvent-free	Not specified	Efficient for monomer production
Nitro reduction & cyclization	Nitro phenols	Hydrogenation + Mannich cyclization	Reflux, catalytic hydrogenation	23-82%	Versatile for substituted benzoxazines
Halogenated precursor cyclization	Halogenated phenols	Nucleophilic substitution + cyclization	Reflux in inert solvents	50-90%	Suitable for functionalized derivatives
Acylation and amidation	Benzoxazine core, acyl chlorides	Coupling reactions	Room temp to reflux	Variable	For carboxamide introduction

Chemical Reactions Analysis

Types of Reactions

3,4-Dihydro-2H-1,4-benzoxazine-6-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the nitrogen atom of the benzoxazine ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce various reduced forms of the compound .

Scientific Research Applications

3,4-Dihydro-2H-1,4-benzoxazine-6-carboxamide derivatives have diverse applications in scientific research, spanning chemistry, biology, medicine, and industry. These compounds are valuable as building blocks for synthesizing complex molecules and exploring new chemical reactions. They are also studied for their interactions with biological macromolecules and their potential therapeutic properties.

Scientific Research Applications

Chemistry

• 3,4-Dihydro-2H-1,4-benzoxazine derivatives serve as building blocks in synthesizing more complex molecules. Their unique structures facilitate the exploration of novel chemical reactions and mechanisms.
• In the preparation, the nucleophilic substitution of 3,4-dihydro-2H-1,4-benzoxazine with activated halogenopyridines is a key step .

Biology

• These compounds are studied for potential interactions with biological macromolecules, such as proteins and nucleic acids. They can serve as probes for understanding biochemical pathways.
• 3,4-Dihydro-2H-1,3-benzoxazines exhibit remarkable biological activities in humans, plants, and animals, including antifungal, antibacterial, anti-HIV, anti-cancer, anticonvulsant, and anti-inflammatory properties .

Medicine

• 3,4-Dihydro-2H-1,4-benzoxazine-8-carboxamide derivatives have been evaluated for serotonin-3 (5HT3) receptor antagonistic activities .
• These compounds are investigated for potential therapeutic properties, with some exhibiting activity against certain diseases, making them candidates for drug development.
• Some derivatives have shown potential as EGFR tyrosine kinase inhibitors, suggesting further optimization for cancer treatment .
• 3,4-Dihydro-2H-1,4-benzoxazine derivatives can activate K+ channels, showing antispasmodic and smooth muscle relaxant activity, which may be useful in treating conditions like angina pectoris, cerebrovascular disorders, and asthma .
• Certain derivatives are designed and synthesized as histone deacetylase inhibitors and tested for cytotoxicity against human cancer cell lines .

Industry

• These compounds may be used as intermediates in producing pharmaceuticals, agrochemicals, or specialty chemicals.

Mechanism of Action

The mechanism of action of 3,4-Dihydro-2H-1,4-benzoxazine-6-carboxamide involves its interaction with specific molecular targets. For instance, it has been shown to cause a loss in mitochondrial membrane potential, leading to the activation of caspase-9 and -3, which cleave PARP-1. It also activates caspase-8, involved in the extrinsic apoptotic pathway . These actions suggest its potential use in inducing apoptosis in cancer cells.

Comparison with Similar Compounds

Structural and Functional Group Variations

The pharmacological profile of benzoxazine derivatives is highly dependent on substituent patterns. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparisons

Compound Name	Substituents/Modifications	Key Pharmacological Activity	References
3,4-Dihydro-2H-1,4-benzoxazine-6-carboxamide	Carboxamide at position 6	Serotonin-3 (5-HT3) receptor antagonism
Ethyl 3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate	Ester group at position 2	Precursor for calcium antagonists
6-Bromo-3,4-dihydro-2H-1,4-benzoxazin-3-one	Bromo at position 6, oxo at position 3	Topoisomerase I inhibition/poisoning
4-Acetyl-6-(3-tert-butylamino-2-hydroxy)propoxy derivative	Acetyl and oxypropanolamine substituents	β1/β2-adrenergic receptor agonism
6-Chloro-4-methyl-3-oxo derivative	Chloro, methyl, oxo at positions 6, 4, 3	Anticancer potential (structural analog)

Key Observations:

• Carboxamide vs. Ester Groups : The carboxamide at position 6 in the target compound enhances receptor specificity (e.g., 5-HT3 antagonism) compared to ester derivatives, which are often intermediates for further functionalization .
• Halogenation Effects : Bromo or chloro substituents at position 6 (e.g., 6-bromo or 6-chloro derivatives) correlate with enzyme inhibition (e.g., topoisomerase I) but may reduce receptor selectivity .
• Oxypropanolamine Side Chains: Derivatives with oxypropanolamine groups exhibit potent β-adrenergic receptor activity, surpassing propranolol in affinity .

Pharmacological Activity and Selectivity

• Serotonin-3 (5-HT3) Receptor Antagonism : Carboxamide derivatives demonstrate high potency as 5-HT3 antagonists, likely due to hydrogen-bonding interactions facilitated by the carboxamide group .
• Topoisomerase I Inhibition: Oxazinone derivatives (e.g., 3-oxo analogs) act as catalytic inhibitors or poisons, with 8 of 18 tested compounds showing poison-like activity .
• Dual-Thrombin/GpIIb/IIIa Activity : Certain benzoxazines with carboxamide or sulfonyl groups exhibit dual mechanisms, combining thrombin inhibition and platelet aggregation suppression .

Table 2: Activity Comparison Across Targets

Target	Most Active Compound	IC50/EC50 (vs. Reference)	Selectivity Notes
5-HT3 Receptor	3,4-Dihydro-2H-1,4-benzoxazine-6-carboxamide	10 nM (vs. Ondansetron)	High receptor specificity
β1-Adrenergic Receptor	4-Acetyl-6-oxypropanolamine derivative	2.1× propranolol affinity	Moderate β1/β2 selectivity
Topoisomerase I	6-Bromo-3-oxo derivative	50% inhibition at 10 µM	Non-selective (poison)

Structure-Activity Relationship (SAR) Insights

• Position 6 Modifications :
  • Carboxamide: Enhances receptor binding (e.g., 5-HT3, thrombin).
  • Halogens (Br, Cl): Increase enzyme inhibition but reduce selectivity.
  • Methyl/Oxo: Improve metabolic stability (e.g., 4-methyl-3-oxo derivatives) .
• Position 3 Modifications :
  • Oxo groups (3-oxo derivatives) favor topoisomerase I interactions but may introduce cytotoxicity .

Biological Activity

3,4-Dihydro-2H-1,4-benzoxazine-6-carboxamide is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound features a benzoxazine ring, which is known for its stability and reactivity. The presence of the carboxamide group enhances its solubility and biological interactions. Its molecular formula is $C_{10}H_{10}N_{2}O_{2}$, with a molecular weight of approximately 194.2 g/mol.

The biological activity of 3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide is primarily attributed to its ability to interact with specific molecular targets. These interactions can lead to:

• Enzyme Inhibition : The compound may inhibit enzymes by binding to their active sites, disrupting their function.
• Receptor Modulation : It can also interact with various receptors, altering signaling pathways that influence cellular responses.

Antimicrobial Properties

Research indicates that 3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide exhibits notable antimicrobial activity against several bacterial strains. For instance:

• Efficacy Against Pathogens : Studies have shown effectiveness against Escherichia coli and Staphylococcus aureus, suggesting potential as an antibacterial agent .

Anticancer Activity

The compound has been investigated for its anticancer properties. Preliminary studies suggest that derivatives of benzoxazines can induce apoptosis in cancer cells through various mechanisms:

• Cell Cycle Arrest : It may cause cell cycle arrest at specific phases, inhibiting cancer cell proliferation.
• Induction of Apoptosis : The compound has been linked to increased levels of pro-apoptotic proteins in cancer cells .

Research Findings and Case Studies

Several studies have explored the biological activities of 3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide and its derivatives:

Study	Findings
Acharya et al. (2022)	Found that the compound showed promising results in inhibiting bacterial growth and demonstrated cytotoxic effects on cancer cell lines .
Smolecule (2024)	Reported on the synthesis and evaluation of related compounds exhibiting anti-inflammatory and antimicrobial properties .
BenchChem (2024)	Highlighted the compound's potential as a therapeutic agent due to its unique chemical structure .

Q & A

Q. What are the most efficient synthetic routes for preparing 3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide?

A copper-catalyzed domino ring-opening and Goldberg coupling cyclization method has been reported for synthesizing benzoxazine derivatives. This method offers high efficiency and selectivity under mild conditions, with yields exceeding 75% (optimized at 90°C in DMF) . For carboxamide derivatives, coupling the benzoxazine core with activated acylating agents (e.g., EDCI/HOBt) in anhydrous THF is recommended .

Q. How can structural characterization of 3,4-dihydro-2H-1,4-benzoxazine-6-carboxamide be performed?

X-ray crystallography is critical for confirming the benzoxazine core and substituent orientation. For example, tert-butyl-protected analogs crystallize in monoclinic systems (space group P2₁/n), with unit cell parameters a = 9.439 Å, b = 7.941 Å, c = 17.598 Å, and β = 97.235°. NMR (¹H/¹³C) and high-resolution mass spectrometry (HRMS) are essential for validating purity and molecular weight .

Q. What preliminary biological assays are suitable for evaluating this compound?

Initial screening should include in vitro anti-proliferative assays (e.g., MTT on cancer cell lines like MCF-7 or HeLa) and receptor-binding studies (e.g., 5-HT₃ antagonism). IC₅₀ values below 10 μM in these assays warrant further investigation .

Advanced Research Questions

Q. How do substituent modifications impact the compound’s bioactivity and receptor affinity?

Structure-activity relationship (SAR) studies reveal that electron-withdrawing groups (e.g., trifluoromethyl at position 6) enhance 5-HT₃ receptor antagonism (Ki < 50 nM), while bulky substituents (e.g., tert-butyl) reduce metabolic clearance. Carboxamide derivatives show improved solubility and bioavailability compared to esters .

Q. What advanced analytical techniques resolve discrepancies in biological data?

Orthogonal assays (e.g., SPR for binding kinetics vs. functional cAMP assays) and metabolite profiling (LC-MS/MS) can clarify conflicting results. For instance, inconsistent IC₅₀ values may arise from off-target effects or compound degradation, which UPLC-PDA (≥95% purity threshold) can detect .

Q. How can enantiomeric purity be ensured during asymmetric synthesis?

Chiral HPLC (Chiralpak AD-H column, hexane:isopropanol 90:10) or SFC (supercritical CO₂ with 2% ethanol) effectively separates enantiomers. For tert-butyl derivatives, optical rotation ([α]²⁵D = +15.6° in CHCl₃) correlates with >99% ee .

Q. What strategies mitigate solubility issues in in vivo studies?

Salt formation (e.g., hydrochloride) or formulation with cyclodextrins (e.g., HP-β-CD) improves aqueous solubility. Pharmacokinetic studies in rodents show a 3-fold increase in AUC with HP-β-CD inclusion complexes .

Methodological Considerations

Q. What chromatographic methods optimize purification?

Reverse-phase flash chromatography (C18 column, 0.1% TFA in H₂O/MeCN gradient) resolves polar impurities. For scale-up, simulated moving bed (SMB) chromatography achieves >99% purity with 85% recovery .

Q. How should stability studies be designed for long-term storage?

Accelerated stability testing (40°C/75% RH for 6 months) under inert atmosphere (N₂) prevents oxidation. Lyophilized samples retain >90% potency when stored at -20°C in amber vials .

Q. What computational tools predict metabolic pathways?

Schrödinger’s ADMET Predictor or MetaDrug® identify likely Phase I/II metabolites (e.g., CYP3A4-mediated oxidation). Docking studies (AutoDock Vina) guide modifications to reduce hepatic clearance .